Fenamole

• IUPAC Name: 1-phenyltetrazol-5-amine
• InChI: InChI=1S/C7H7N5/c8-7-9-10-11-12(7)6-4-2-1-3-5-6/h1-5H,(H2,8,9,11)
• InChI Key: ULIDRMKBVYYVIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)N
• Molecular Formula: C7H7N5
• DSSTOX Substance ID: DTXSID4048694
• Molecular Weight: 161.16 g/mol
• CAS No.: 5467-78-7

Description

It belongs to the class of phenyltetrazoles and derivatives, which are characterized by a tetrazole ring bound to a phenyl group .

Scientific Research Applications

Chemistry: Fenamole is used as a building block in the synthesis of more complex organic molecules.

Biology: It has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: this compound derivatives are explored for their potential therapeutic applications.

Industry: This compound is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of Fenamole is currently not available. For comparison, Fentanyl, a similar compound, is a pure opioid agonist whose principal therapeutic action is analgesia. It interacts predominately with the opioid mu-receptor but also binds to kappa and delta-type opioid receptors.

Preparation Methods

Synthetic Routes and Reaction Conditions

Fenamole can be synthesized through several synthetic routes. One common method involves the reaction of phenylhydrazine with sodium nitrite in the presence of hydrochloric acid to form phenyl diazonium chloride. This intermediate is then reacted with sodium azide to yield 1-phenyl-5-aminotetrazole .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as recrystallization and purification to obtain the final product in its desired form .

Chemical Reactions Analysis

Types of Reactions

Fenamole undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form corresponding nitro compounds.

Reduction: Reduction of this compound can lead to the formation of amine derivatives.

Substitution: This compound can participate in substitution reactions, where the amino group is replaced by other functional groups

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Substitution reactions may involve reagents like halogens or alkylating agents

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound may yield nitro derivatives, while reduction can produce various amine compounds .

Comparison with Similar Compounds

Similar Compounds

Fenamole is structurally related to other phenyltetrazoles and derivatives, such as:

• 1-phenyl-1H-tetrazol-5-amine
• 5-amino-1-phenyltetrazole

Uniqueness

This compound’s uniqueness lies in its specific chemical structure, which imparts distinct properties and reactivity. Compared to similar compounds, this compound may exhibit different biological activities and chemical behavior, making it a valuable compound for various research and industrial applications .

Synthesis routes and methods

Procedure details

To a warm (50° C.), stirred solution of N'-phenylhydrazinecarboximidamide monohydroiodide (86.4 g, 0.31 mol) in water (300 mL) was added in one portion 70% nitric acid (2.80 mL, 0.0435 mol) followed by dropwise addition of a solution of silver nitrate (52.66 g, 0.3100 mol) in water (70 mL). The resulting suspension was allowed to cool over 30 minutes. To the still warm (+35° C.) mixture was added concentrated hydrochloric acid (3.6 mL). The solids were filtered off and washed with hot water (60 mL). The filtrate and washings were combined and acidified with concentrated hydrochloric acid (22.3 mL). The mixture was chilled (+5° C.) and stirred while a solution of sodium nitrite (21.46 g, 0.3110 mol) in water (70 mL) was added dropwise. The temperature of the solution was kept below 8° C. by controlling the addition rate. The solution was stirred for 15 minutes. To the mixture was added powdered sodium carbonate (36.14 g, 0.341 mol) in small portions to avoid excessive foaming. The resulting precipitate was stirred for 2 days. The solids were filtered off, washed with water (3×20 mL), and dried under house vacuum/air bleed at 45° C.; yield 38.77 g (77.4%), mp=158.5°-159.5° C.